Cas no 1805924-25-7 (3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine
• CAS No: 1805924-25-7
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4871514
• Update Time: 2025-06-15

3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine

• Inchi： 1S/C8H5F3N2/c1-4-2-5(3-12)8(11)13-6(4)7(9)10/h2,7H,1H3
• InChI Key： SOUGLXVKVOFRRL-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(C#N)=C(N=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine

Introduction to 3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine (CAS No. 1805924-25-7)

3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine (CAS No. 1805924-25-7) is a versatile compound with significant applications in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel drugs and agrochemicals. The presence of a cyano group, difluoromethyl moiety, and methyl substituent on the pyridine ring imparts distinct chemical and biological properties, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine is particularly noteworthy. The cyano group (CN) is a key functional group that can participate in various chemical reactions, including nucleophilic addition, substitution, and elimination reactions. The difluoromethyl (CF₂H) substituent is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which is crucial for drug design. The fluorine atom at the 2-position and the methyl group at the 5-position further contribute to the compound's unique electronic and steric properties.

In recent years, 3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of novel inhibitors for various therapeutic targets. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of compounds derived from 3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine. These compounds exhibited potent inhibitory activity against specific kinases, which are implicated in various diseases such as cancer and inflammatory disorders.

Beyond its medicinal applications, 3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine has also shown promise in agrochemical research. A recent study published in the Pest Management Science journal highlighted the use of this compound as a building block for developing new pesticides with improved efficacy and reduced environmental impact. The unique combination of functional groups in this molecule allows for the design of compounds with enhanced selectivity and stability, which are critical factors in modern pest control strategies.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine has been optimized through various methodologies to ensure high yields and purity. One common approach involves the reaction of 2-chloro-3-cyanopyridine with difluoromethyllithium followed by subsequent substitution reactions to introduce the fluorine and methyl groups. This multi-step process requires precise control over reaction conditions to achieve the desired product with minimal side reactions.

The physical properties of 3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are essential for understanding its behavior in different solvents and reaction media, which is crucial for both laboratory-scale synthesis and industrial production processes. Additionally, computational studies using molecular modeling techniques have provided insights into the electronic structure and reactivity patterns of this compound, further enhancing our understanding of its chemical behavior.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-fluoro-5-methylpyridine (CAS No. 1805924-25-7) is a highly versatile compound with significant potential in both medicinal and agrochemical applications. Its unique structural features make it an attractive intermediate for the development of novel drugs and pesticides. Ongoing research continues to explore new avenues for its utilization, driven by its favorable chemical properties and biological activity.